mTOR Inhibitor WYE-23
mTOR Inhibitor WYE-23
WYE-23 is an inhibitor of mammalian target of rapamycin (mTOR; IC50 = 0.45 nM). It is selective for mTOR over PI3Kα (IC50 = 661 nM). WYE-23 inhibits cell growth in LNCaP cells (IC50 = 42 nM).
Brand Name:
Vulcanchem
CAS No.:
1062169-46-3
VCID:
VC0163004
InChI:
InChI=1S/C26H32N8O4/c1-37-26(36)33-10-8-20(9-11-33)34-24-21(16-27-34)23(32-12-14-38-15-13-32)30-22(31-24)17-2-4-18(5-3-17)28-25(35)29-19-6-7-19/h2-5,16,19-20H,6-15H2,1H3,(H2,28,29,35)
SMILES:
COC(=O)N1CCC(CC1)N2C3=C(C=N2)C(=NC(=N3)C4=CC=C(C=C4)NC(=O)NC5CC5)N6CCOCC6
Molecular Formula:
C₂₆H₃₂N₈O₄
Molecular Weight:
520.58
mTOR Inhibitor WYE-23
CAS No.: 1062169-46-3
Cat. No.: VC0163004
Molecular Formula: C₂₆H₃₂N₈O₄
Molecular Weight: 520.58
* For research use only. Not for human or veterinary use.
Specification
| Description | WYE-23 is an inhibitor of mammalian target of rapamycin (mTOR; IC50 = 0.45 nM). It is selective for mTOR over PI3Kα (IC50 = 661 nM). WYE-23 inhibits cell growth in LNCaP cells (IC50 = 42 nM). |
|---|---|
| CAS No. | 1062169-46-3 |
| Molecular Formula | C₂₆H₃₂N₈O₄ |
| Molecular Weight | 520.58 |
| IUPAC Name | methyl 4-[6-[4-(cyclopropylcarbamoylamino)phenyl]-4-morpholin-4-ylpyrazolo[3,4-d]pyrimidin-1-yl]piperidine-1-carboxylate |
| Standard InChI | InChI=1S/C26H32N8O4/c1-37-26(36)33-10-8-20(9-11-33)34-24-21(16-27-34)23(32-12-14-38-15-13-32)30-22(31-24)17-2-4-18(5-3-17)28-25(35)29-19-6-7-19/h2-5,16,19-20H,6-15H2,1H3,(H2,28,29,35) |
| Standard InChI Key | NQNFBVOZVJAWSQ-UHFFFAOYSA-N |
| SMILES | COC(=O)N1CCC(CC1)N2C3=C(C=N2)C(=NC(=N3)C4=CC=C(C=C4)NC(=O)NC5CC5)N6CCOCC6 |
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